Cas no 53914-83-3 (3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene)

• Product Name: 3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene
• CAS No: 53914-83-3
• MF: C₁₆H₂₄O₅
• MW: 296.358765602112
• CID: 374364
• PubChem ID: 104640
• Update Time: 2025-04-19

3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene
• 3,6,9,12,15-Pentaoxabicyclo(15.3.1)henicosa-1(21),17,19-triene
• 3,6,9,12,15-pentaoxabicyclo[15.3.1]henicosa-1(21),17,19-triene
• NS00057862
• CCTXQZRVMJXSIR-UHFFFAOYSA-N
• DTXSID30202196
• 53914-83-3
• EINECS 258-859-4
• 3,6,9,12,15-Pentaoxabicyclo[15.3.1]henicosa-1(21),17,19-triene #

• Inchi： 1S/C16H24O5/c1-2-15-12-16(3-1)14-21-11-9-19-7-5-17-4-6-18-8-10-20-13-15/h1-3,12H,4-11,13-14H2
• InChI Key： CCTXQZRVMJXSIR-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOCC2C=CC=C(C=2)C1

Computed Properties

• Exact Mass: 296.16242
• Monoisotopic Mass: 296.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.034
• Boiling Point: 458.6°Cat760mmHg
• Flash Point: 191°C
• Refractive Index: 1.461
• PSA: 46.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids